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Compound of Interest

Compound Name: 4-(2-Methylsulfonylphenyl)aniline

Cat. No.: B8576839

Technical Dossier: 4-(2-
Methylsulfonylphenyl)aniline

For: Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a concise technical overview of the chemical compound 4-(2-
Methylsulfonylphenyl)aniline. The information presented herein is intended to support
research and development activities by providing key chemical identifiers.

Chemical Identity

The fundamental chemical properties of 4-(2-Methylsulfonylphenyl)aniline are summarized in
the table below. These identifiers are crucial for accurate documentation, procurement, and
experimental design.
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Identifier Value

Chemical Name 4-(2-Methylsulfonylphenyl)aniline
Synonym 4-(2-(Methylsulfonyl)phenyl)benzenamine
CAS Number 1437794-77-2

Molecular Formula C13H13NO2S

Molecular Weight 247.31 g/mol

Data Unavailability

Despite a comprehensive search of scientific databases and chemical supplier catalogs,
detailed experimental protocols, biological activity data, and established signaling pathways for
4-(2-Methylsulfonylphenyl)aniline could not be located. The available information is limited to
its basic chemical identifiers. This suggests that the compound is not extensively studied or that
research pertaining to it is not publicly available at this time.

Logical Relationship of Compound Identification

The process of identifying a chemical compound for research purposes follows a logical
workflow. The primary identifiers are the name, CAS number, and molecular structure. From
the molecular structure, the molecular formula and subsequently the molecular weight can be
determined. These identifiers are essential for searching literature and databases for further
information.
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Compound Name
4-(2-Methylsulfonylphenyl)aniline

Molecular Formula
C13H13NO2S

CAS Number
1437794-77-2

Database Query

Search for Experimental Data Molecular Weight
(e.g., Synthesis, Biological Activity) 247.31 g/mol

Data Not Found

Click to download full resolution via product page

Caption: Workflow for Compound Data Retrieval.

¢ To cite this document: BenchChem. [CAS number and molecular weight of 4-(2-
Methylsulfonylphenyl)aniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8576839#cas-number-and-molecular-weight-of-4-2-
methylsulfonylphenyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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